Cas no 2547-61-7 (Trichloromethanesulfonyl chloride)

Trichloromethanesulfonyl chloride (CCl₃SO₂Cl) is a versatile sulfonylating agent widely used in organic synthesis. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the trichloromethanesulfonyl (CCl₃SO₂-) group into target molecules. The compound exhibits excellent stability under standard storage conditions and is particularly valued for its role in the preparation of sulfonamides, sulfonate esters, and other functionalized intermediates. Its strong electron-withdrawing properties make it useful in activating substrates for nucleophilic substitution reactions. The product is typically handled under anhydrous conditions due to moisture sensitivity, ensuring consistent performance in synthetic applications.
Trichloromethanesulfonyl chloride structure
2547-61-7 structure
Product Name:Trichloromethanesulfonyl chloride
CAS No:2547-61-7
MF:CCl4O2S
MW:217.88649559021
MDL:MFCD00007452
CID:43147
PubChem ID:75684
Update Time:2025-06-07

Trichloromethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Trichloromethanesulfonyl chloride
    • Methanesulfonyl chloride,trichloro
    • trichlormethanesulfonyl chloride
    • Trichlor-methansulfonylchlorid
    • Trichloromethylsulfonyl chloride
    • NSC 59663
    • Trichloromesyl chloride
    • Methanesulfonyl chloride, trichloro-
    • Trichloromethanesulphonyl chloride
    • Trichloromethane sulfonyl chloride
    • Trichloromethanesulfonylchloride
    • ZCPSWAFANXCCOT-UHFFFAOYSA-N
    • CCl4O2S
    • Methanesulfonylchloride, trichloro-
    • NSC59663
    • BBL027641
    • STL373469
    • Trichlor
    • Z1203132650
    • T0611
    • RFE46TM7EU
    • DTXSID0062507
    • EINECS 219-830-1
    • ethyl4-isopropylphenylacetate
    • 2547-61-7
    • AKOS006222950
    • EN300-298206
    • MFCD00007452
    • FT-0634354
    • J-016008
    • NSC-59663
    • VS-08573
    • Trichloromethanesulfonyl chloride, 97%
    • D92368
    • SCHEMBL80212
    • NS00027897
    • DTXCID1037307
    • DB-046708
    • MDL： MFCD00007452
    • Inchi： 1S/CCl4O2S/c2-1(3,4)8(5,6)7
    • InChI Key： ZCPSWAFANXCCOT-UHFFFAOYSA-N
    • SMILES： ClC(S(=O)(=O)Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 215.83700
  • Monoisotopic Mass: 215.837
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.8252 (estimate)
  • Melting Point: 139.0 to 143.0 deg-C
  • Boiling Point: 170°C
  • Flash Point: 63.7°C
  • Refractive Index: 1.536
  • PSA: 42.52000
  • LogP: 2.96350
  • Solubility: Not determined

Trichloromethanesulfonyl chloride Security Information

Trichloromethanesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Trichloromethanesulfonyl chloride Pricemore >>

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abcr
AB142998-5 g
Trichloromethanesulfonyl chloride, 95%; .
 2547-61-7 95%
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 €112.00 2023-07-20

Trichloromethanesulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2547-61-7)三氯
Order Number:LE1754413
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2547-61-7)三氯
LE1754413
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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